Cas no 84256-19-9 (Cyclobutanol, 1-ethyl-)

Cyclobutanol, 1-ethyl- structure
Cyclobutanol, 1-ethyl- structure
Product Name:Cyclobutanol, 1-ethyl-
CAS No:84256-19-9
MF:C6H12O
MW:100.158882141113
CID:731663
PubChem ID:145025
Update Time:2025-04-19

Cyclobutanol, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanol, 1-ethyl-
    • 1-ethylcyclobutan-1-ol
    • 20434-30-4
    • SY302327
    • 84256-19-9
    • DTXSID70233202
    • MFCD21788622
    • EN300-693645
    • 1-ethylcyclobutanol
    • SCHEMBL129903
    • 2-ethyl-2-hydroxycyclobutane
    • AKOS017631214
    • Inchi: 1S/C6H12O/c1-2-6(7)4-3-5-6/h7H,2-5H2,1H3
    • InChI Key: ZQXBPTKCIMXYMS-UHFFFAOYSA-N
    • SMILES: OC1(CC)CCC1

Computed Properties

  • Exact Mass: 100.088815002g/mol
  • Monoisotopic Mass: 100.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 64.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2Ų
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